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Compound of Interest

Compound Name:
4-Hydroxy-3-methoxy-5-

methylbenzaldehyde

CAS No.: 32263-14-2

Cat. No.: B2701776

Get Quote

Structure-Activity Profile, Synthesis, and Therapeutic Potential

Executive Summary
5-Methylvanillin (4-hydroxy-3-methoxy-5-methylbenzaldehyde) is a structural analog of

vanillin characterized by the addition of a methyl group at the C5 position of the benzene ring.

Unlike its isomer ortho-vanillin, which suppresses the characteristic vanilla aroma, 5-

methylvanillin exhibits a synergistic olfactory effect, enhancing the creamy, balsamic notes of

vanillin formulations.

Beyond its role in flavor chemistry, 5-methylvanillin serves as a critical scaffold in medicinal

chemistry. Its unique substitution pattern—preserving the phenolic hydroxyl and aldehyde

moieties while adding steric bulk at C5—modulates metabolic stability and lipophilicity, making

it a valuable intermediate for synthesizing bioactive heterocycles, including antitumor and

antimicrobial agents.
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This guide provides a comprehensive technical review of 5-methylvanillin, detailing its

physicochemical profile, industrial synthesis from waste streams, and emerging applications in

drug development.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Data

CAS Number 32263-14-2

IUPAC Name 4-Hydroxy-3-methoxy-5-methylbenzaldehyde

Synonyms
5-Methyl-4-hydroxy-3-methoxybenzaldehyde;

m-Methoxy-4-hydroxy-5-methylbenzaldehyde

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Appearance White to pale yellow crystalline solid

Melting Point
98–100 °C (Experimental); distinct from Vanillin

(81–83 °C)

Solubility
Soluble in ethanol, DMSO, DMF; sparingly

soluble in cold water

pKa
~7.2 (Phenolic OH) – Slightly higher than

vanillin due to electron-donating methyl group

Structural Differentiation
It is critical to distinguish 5-methylvanillin from methyl vanillin (veratraldehyde, CAS 120-14-9).

5-Methylvanillin: Ring-methylated (Methyl group at C5). Phenolic OH is free.

Veratraldehyde: O-methylated (Methyl group replaces the Phenolic H).[1] No free OH.

Synthetic Pathways[7][10][11]
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A. Industrial Formation (The Guaiacol Process)
In the standard industrial synthesis of vanillin via the Guaiacol-Glyoxylic Acid route, 5-

methylvanillin appears as a byproduct.

Condensation: Guaiacol reacts with glyoxylic acid under alkaline conditions to form

vanillylmandelic acid (VMA).

Oxidative Decarboxylation: VMA is oxidized to vanillin.

Side Reaction: Impurities in the starting guaiacol (specifically o-cresol or p-cresol derivatives)

or over-alkylation can lead to C5-methylated byproducts.

B. Selective Synthesis from o-Vanillin (Waste
Valorization)
A highly selective "green" synthesis converts o-vanillin (a waste byproduct of vanillin

production) into 5-methylvanillin.[2] This method is chemically significant as it recycles a waste

stream into a value-added flavor enhancer.

Mechanism: The process involves transforming the C2-hydroxyl/C3-methoxy substitution

pattern of o-vanillin into the C4-hydroxyl/C3-methoxy/C5-methyl pattern of 5-methylvanillin.

Synthesis Workflow Diagram
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(Waste Byproduct)
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(Hydrogenation/Reduction)
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Step 2: Addition
(Glyoxylic Acid) 5-Methylvanillin

(Target)

Step 3: Oxidative Decarboxylation
Cat: NiCo2O4/SiO2, O2, 80°C
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Caption: Selective conversion of o-vanillin waste to 5-methylvanillin via a catalytic oxidative

decarboxylation pathway.

Experimental Protocol: Catalytic Synthesis
Based on the methodology by Mao et al. (2021).
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Objective
To synthesize 5-methylvanillin from 3-methoxy-4-hydroxy-5-methylmandelic acid (5-MVMA)

using a heterogeneous NiCo₂O₄/SiO₂ catalyst.

Materials
Precursor: 3-methoxy-4-hydroxy-5-methylmandelic acid (5-MVMA).[2]

Catalyst: NiCo₂O₄ nanoparticles supported on SiO₂ (Synthesized via sol-gel method).

Solvent: Aqueous NaOH (Alkaline medium).

Oxidant: Atmospheric Oxygen (O₂).

Step-by-Step Procedure
Catalyst Preparation:

Dissolve Ni(NO₃)₂·6H₂O and Co(NO₃)₂·6H₂O (molar ratio 1:2) in ethanol/water.

Add tetraethyl orthosilicate (TEOS) as the silica source.

Precipitate with ammonia at 45°C.

Calcine the dried solid at 600°C for 5 hours to generate porous NiCo₂O₄/SiO₂.

Oxidation Reaction:

Charge: In a three-neck round-bottom flask, dissolve 5-MVMA (10 mmol) in 50 mL of 2M

NaOH.

Catalyst Addition: Add 0.5 g of NiCo₂O₄/SiO₂ catalyst.

Conditions: Heat the mixture to 80°C under vigorous stirring.

Aeration: Bubble atmospheric air or pure O₂ through the solution (1 atm pressure).

Duration: Monitor reaction by TLC or HPLC (approx. 4–6 hours).
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Work-up:

Filtration: Filter the hot solution to recover the heterogeneous catalyst (reusable).

Acidification: Cool the filtrate to room temperature and acidify with concentrated HCl to pH

2–3.

Extraction: Extract the aqueous phase with ethyl acetate (3 x 50 mL).

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

vacuum. Recrystallize the crude solid from ethanol/water.

Validation:

Yield: Expected yield >90%.

1H NMR (CDCl₃): Look for singlet at δ ~2.3 ppm (Ar-CH₃) and aldehyde proton at δ ~9.8

ppm.

Biological & Therapeutic Potential[1][3][10][13][14]
5-Methylvanillin is not just a flavorant; it is a "privileged scaffold" in drug design. The C5-methyl

group adds lipophilicity and alters the electronic properties of the phenol ring, potentially

enhancing bioavailability compared to vanillin.

Structure-Activity Relationship (SAR)
Antioxidant Activity: The electron-donating methyl group at C5 stabilizes the phenoxy radical

formed during free-radical scavenging, potentially increasing antioxidant potency compared

to vanillin.

Schiff Base Formation: The aldehyde group is highly reactive for Schiff base formation

(reaction with amines). 5-methylvanillin-derived hydrazones and thiosemicarbazones have

shown enhanced antimicrobial and antitumor activity.

Key Therapeutic Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2701776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Methylvanillin
(Scaffold)

Schiff Base Derivatization
(Hydrazones/Thiosemicarbazones)

Chemical Modification

Lignin Degradation Pathway
(Metabolic Intermediate)

Bioconversion

Olfactory Synergism
(Flavor Enhancement)

Direct Application

Antimicrobial Activity
(S. aureus, E. coli)

Antitumor Activity
(DNA Binding/Apoptosis)

Click to download full resolution via product page

Caption: Pharmacological and industrial utility pathways of 5-methylvanillin.

Toxicology & Safety
GRAS Status: While specific toxicological data for isolated 5-methylvanillin is limited

compared to vanillin, it is consumed as a trace component in synthetic vanillin (GRAS).

Olfactory Impact: Studies indicate that 5-methylvanillin has a "creamy, aldehyde-like" odor. In

binary mixtures, it lowers the detection threshold of vanillin, meaning less total flavoring is

needed for the same sensory impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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